Cas no 473804-09-0 (1-4-(2-fluorophenyl)piperazin-1-yl-3-5-methyl-2-(propan-2-yl)phenoxypropan-2-ol dihydrochloride)

• Product name: 1-4-(2-fluorophenyl)piperazin-1-yl-3-5-methyl-2-(propan-2-yl)phenoxypropan-2-ol dihydrochloride
• CAS No: 473804-09-0
• MF: C₂₃H₃₃Cl₂FN₂O₂
• MW: 459.424728155136
• CID: 6430276
• PubChem ID: 2770527

1-4-(2-fluorophenyl)piperazin-1-yl-3-5-methyl-2-(propan-2-yl)phenoxypropan-2-ol dihydrochloride Chemical and Physical Properties

Names and Identifiers

• 1-4-(2-fluorophenyl)piperazin-1-yl-3-5-methyl-2-(propan-2-yl)phenoxypropan-2-ol dihydrochloride
• AKOS026678685
• F0874-0007
• 1-[4-(2-fluorophenyl)-1-piperazinyl]-3-(2-isopropyl-5-methylphenoxy)-2-propanol dihydrochloride
• 1-[4-(2-fluorophenyl)piperazin-1-yl]-3-(5-methyl-2-propan-2-ylphenoxy)propan-2-ol;dihydrochloride
• 473804-09-0
• 1-[4-(2-fluorophenyl)piperazin-1-yl]-3-[5-methyl-2-(propan-2-yl)phenoxy]propan-2-ol dihydrochloride
• 1-(4-(2-fluorophenyl)piperazin-1-yl)-3-(2-isopropyl-5-methylphenoxy)propan-2-ol dihydrochloride

• Inchi： 1S/C23H31FN2O2.2ClH/c1-17(2)20-9-8-18(3)14-23(20)28-16-19(27)15-25-10-12-26(13-11-25)22-7-5-4-6-21(22)24;;/h4-9,14,17,19,27H,10-13,15-16H2,1-3H3;2*1H
• InChI Key： VWMIRXQBZCVGOF-UHFFFAOYSA-N
• SMILES： C(N1CCN(C2=CC=CC=C2F)CC1)C(O)COC1=CC(C)=CC=C1C(C)C.[H]Cl.[H]Cl

Computed Properties

• Exact Mass: 458.1903118g/mol
• Monoisotopic Mass: 458.1903118g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 30
• Rotatable Bond Count: 7
• Complexity: 456
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 35.9Ų

Additional information on 1-4-(2-fluorophenyl)piperazin-1-yl-3-5-methyl-2-(propan-2-yl)phenoxypropan-2-ol dihydrochloride

Compound CAS No 473804-09-0: 1-[4-(2-fluorophenyl)piperazin-1-yl]-3,5-dimethyl-2-(propan-2-yl)phenoxypropan-2-ol dihydrochloride

The compound with CAS No 473804-09-0, known as 1-[4-(2-fluorophenyl)piperazin-1-yl]-3,5-dimethyl-2-(propan-2-yl)phenoxypropan-2-ol dihydrochloride, is a highly specialized organic molecule with significant potential in the field of pharmaceutical research and development. This compound has garnered attention due to its unique structural features and promising biological activities, which have been extensively studied in recent years.

At its core, this molecule incorporates a piperazine ring, a heterocyclic structure that is widely recognized for its role in various pharmacological agents. The presence of a fluorophenyl group attached to the piperazine ring introduces additional electronic and steric properties, enhancing the molecule's interaction with biological targets. Furthermore, the 3,5-dimethyl substitution on the phenoxy group contributes to the compound's stability and bioavailability, making it an attractive candidate for drug design.

Recent studies have focused on the antidepressant properties of this compound, particularly its ability to modulate serotonin and norepinephrine reuptake in neuronal cells. Experimental data suggest that it exhibits potent activity in preclinical models of depression, indicating its potential as a novel therapeutic agent in this domain. Additionally, researchers have explored its neuroprotective effects, which could be beneficial in treating neurodegenerative disorders such as Alzheimer's disease.

The synthesis of 1-[4-(2-fluorophenyl)piperazin-1-yl]-3,5-dimethyl... dihydrochloride involves a multi-step process that combines advanced organic chemistry techniques. Key steps include the formation of the piperazine ring via reductive amination and subsequent functionalization with the fluoroaryl group. The final step involves protonation to form the dihydrochloride salt, ensuring optimal solubility and bioavailability for pharmacological testing.

In terms of applications, this compound has shown promise in preclinical trials as a potential treatment for mood disorders and neurodegenerative diseases. Its unique combination of structural features allows it to interact with multiple biological targets, making it a versatile tool in drug discovery efforts. Moreover, ongoing research is exploring its potential as a neuroprotective agent, which could open new avenues for treating conditions associated with oxidative stress and inflammation.

The development of this compound represents a significant advancement in medicinal chemistry, demonstrating how tailored molecular design can lead to innovative therapeutic solutions. As research continues to uncover its full spectrum of biological activities, it is anticipated that this compound will play an increasingly important role in addressing unmet medical needs across various therapeutic areas.